Cas no 892128-58-4 ((2s,4s)-4-azido-2-carboxypyrrolidinium Chloride)

• Product Name: (2s,4s)-4-azido-2-carboxypyrrolidinium Chloride
• CAS No: 892128-58-4
• MF: C₅H₉ClN₄O₂
• MW: 192.6035592556
• CID: 1938483
• PubChem ID: 55254181
• Update Time: 2025-05-21

(2s,4s)-4-azido-2-carboxypyrrolidinium Chloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Azido-2-carboxypyrrolidinium chloride
• (2S,4S)-4-azidopyrrolidine-2-carboxylic acid
• CTK5H1046
• (2S,4S)-4-amino-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (2S,4S)-tert-butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• TERT-BUTYL (3S,5S)-3-AMINO-5-(HYDROXYMETHYL)PYRROLIDINECARBOXYLATE
• (2S,4S)-1-BOC-2-HYDROXYMETHYL-4-AMINO PYRROLIDINE-HCL
• SureCN2254798
• AB1006691
• AG-H-78324
• H-L-Pro(4-N3)-OH*HCl (2S,4S)
• (2S,4S)-4-azidopyrrolidine-2-carboxylic acid hydrochloride
• 1217823-31-8
• MFCD08690634
• (2S,4S)-4-azidopyrrolidine-2-carboxylic acid;hydrochloride
• H-Pro(4-N3) HCl (2S,4S)
• G85147
• A1-00629
• (4S)-Azido-L-proline hydrochloride
• AKOS006289763
• 892128-58-4
• SCHEMBL19744841
• (2s,4s)-4-azido-2-carboxypyrrolidinium Chloride

• Inchi： 1S/C5H8N4O2.ClH/c6-9-8-3-1-4(5(10)11)7-2-3;/h3-4,7H,1-2H2,(H,10,11);1H/t3-,4-;/m0./s1
• InChI Key： BVURXEMVHARMIF-MMALYQPHSA-N
• SMILES： Cl.OC([C@@H]1C[C@@H](CN1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 192.0414032Da
• Monoisotopic Mass: 192.0414032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų

Additional information on (2s,4s)-4-azido-2-carboxypyrrolidinium Chloride

Compound CAS No 892128-58-4: (2S,4S)-4-Azido-2-Carboxypyrrolidinium Chloride

The compound (2S,4S)-4-Azido-2-Carboxypyrrolidinium Chloride, identified by the CAS number 892128-58-4, is a highly specialized organic compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its reactivity and functionality. The molecule consists of a pyrrolidinium ring system with an azide group at the 4-position and a carboxylate group at the 2-position, both of which are strategically positioned to influence its chemical behavior.

Recent studies have highlighted the importance of this compound in the development of novel materials and therapeutic agents. The azide group, known for its high reactivity, has been utilized in click chemistry reactions, enabling the construction of complex molecular architectures with precision. Meanwhile, the carboxylate group provides versatility in terms of solubility and compatibility with various biological systems. These properties make (2S,4S)-4-Azido-2-Carboxypyrrolidinium Chloride an invaluable tool in drug discovery and material science.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles. The stereochemistry of the compound has been shown to significantly impact its interaction with biological targets, making it a valuable candidate for designing enantioselective drugs. Recent advancements in asymmetric synthesis have further expanded its utility, allowing for the production of enantiopure compounds with high efficiency.

In addition to its medicinal applications, (2S,4S)-4-Azido-2-Carboxypyrrolidinium Chloride has found use in materials science. Its ability to participate in click chemistry reactions has led to its incorporation into polymer networks and self-healing materials. These materials exhibit improved mechanical properties and responsiveness to external stimuli, opening new avenues for their application in advanced technologies such as sensors and actuators.

The synthesis of this compound involves a series of carefully designed steps to ensure the correct stereochemistry and functional group placement. Recent research has focused on optimizing these synthetic routes to enhance yield and purity. For instance, the use of chiral catalysts has enabled the enantioselective formation of the pyrrolidinium ring system, paving the way for large-scale production of this compound.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of (2S,4S)-4-Azido-2-Carboxypyrrolidinium Chloride. These studies have revealed that the azide group acts as an electron-deficient moiety, facilitating nucleophilic attacks in various reaction pathways. This understanding has been instrumental in designing novel reaction schemes that exploit the unique properties of this compound.

In conclusion, (2S,4S)-4-Azido-2-Carboxypyrrolidinium Chloride (CAS No: 892128-58-4) is a versatile compound with a wide range of applications across multiple disciplines. Its stereochemistry and functional groups make it an essential component in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.